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Compound of Interest

Compound Name: 4-Methyl-1-naphthaldehyde

Cat. No.: B157141

Technical Guide: Physicochemical Properties of
4-Methyl-1-naphthaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical characteristics of 4-
Methyl-1-naphthaldehyde, a significant intermediate in organic and medicinal chemistry. The
information presented herein is intended to support research and development activities by
providing reliable data and standardized experimental methodologies.

Core Physical Characteristics

4-Methyl-1-naphthaldehyde is an aromatic aldehyde that presents as a solid at room
temperature. Its physical state and thermal properties are critical parameters for its handling,
storage, and application in synthetic chemistry.

Data Presentation: Physical Properties

The melting and boiling points are fundamental physical constants that indicate the purity of a
substance and are crucial for designing reaction conditions. The table below summarizes the
reported values for 4-Methyl-1-naphthaldehyde.
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Physical Property Value

Melting Point 31-36 °C[1][2][3][4]

34 °C[5]

Boiling Point 160-165 °C at 10 Torr[2]

259.85 °C (estimated)[3]

Experimental Protocols

Accurate determination of physical properties such as melting and boiling points is essential for
compound characterization. The following are generalized, standard laboratory protocols for
these measurements.

Determination of Melting Point (Capillary Method)

The capillary method is a widely accepted technique for determining the melting point of a
crystalline solid.[3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of finely powdered, dry 4-Methyl-1-naphthaldehyde is
introduced into the open end of a capillary tube. The tube is then tapped gently to pack the
sample into the sealed end, aiming for a sample height of 2-3 mm.[4][6]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://store.astm.org/e0324-16.html
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://store.astm.org/e0324-16.html
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.benchchem.com/product/b157141?utm_src=pdf-body
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium.[6]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
initial melting point. The temperature at which the entire sample becomes a liquid is recorded
as the final melting point. The range between these two temperatures is the melting range.
For a pure substance, this range is typically narrow (0.5-2°C).

Determination of Boiling Point (Micro-Reflux Method)

For determining the boiling point of a liquid, especially when only a small sample is available,
the micro-reflux method is suitable.[1]

Apparatus:
e Small test tube

Thermometer

Heating block or oil bath

Clamps and stand

Boiling chips or a small stir bar
Procedure:

o Sample Preparation: Approximately 0.5-1 mL of the liquid sample is placed in a small test
tube with a boiling chip or a magnetic stir bar.[1]

o Apparatus Setup: The test tube is securely clamped in a heating block or oil bath. A
thermometer is positioned in the test tube so that the top of the thermometer bulb is level
with the bottom of the side arm of the distillation head, or slightly below the level of the
condenser for a reflux setup. The bulb should not touch the sides of the test tube.

e Heating: The sample is heated gently. As the liquid boils, a ring of condensing vapor (the
reflux ring) will be observed on the walls of the test tube. The thermometer should be
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positioned so that its bulb is immersed in the vapor below this ring.[1]

* Observation: The temperature is recorded when the reflux ring is stable and the temperature
reading on the thermometer remains constant. This stable temperature is the boiling point of
the liquid at the prevailing atmospheric pressure.[1] It is crucial to record the atmospheric
pressure at which the boiling point is measured, as boiling point is pressure-dependent.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical compound, its physical
state, and the methods used to determine its key physical properties.
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Caption: Relationship between 4-Methyl-1-naphthaldehyde and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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